Cas no 146917-98-8 (Propanoic acid,2-(hydroxyimino)-, methyl ester, (Z)- (9CI))
146917-98-8 structure
Product Name:Propanoic acid,2-(hydroxyimino)-, methyl ester, (Z)- (9CI)
CAS No:146917-98-8
MF:C4H7NO3
MW:117.103281259537
CID:100974
PubChem ID:6399432
Update Time:2025-04-18
Propanoic acid,2-(hydroxyimino)-, methyl ester, (Z)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,2-(hydroxyimino)-, methyl ester, (Z)- (9CI)
- (2Z)-2-(Hydroxyimino)propanoic acid methyl ester
- (Z)-2-(Hydroxyimino)propanoic acid methyl ester
- (2Z)-2-hydroxyimino-propionic acid methyl ester
- SCHEMBL8172983
- Propanoic acid, 2-(hydroxyimino)-, methyl ester, (Z)- (9CI)
- Methyl (2E)-2-(hydroxyimino)propanoate
- methyl (2Z)-2-(hydroxyimino)propanoate
- methyl (2Z)-2-hydroxyiminopropanoate
- 146917-98-8
-
- Inchi: 1S/C4H7NO3/c1-3(5-7)4(6)8-2/h7H,1-2H3/b5-3-
- InChI Key: GXUGQCNCLMAZCH-HYXAFXHYSA-N
- SMILES: O(C)C(/C(/C)=N\O)=O
Computed Properties
- Exact Mass: 117.04261
- Monoisotopic Mass: 117.042593085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 2
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- Density: 1.16
- Boiling Point: 193 ºC
- Flash Point: 70 ºC
- PSA: 58.89
Propanoic acid,2-(hydroxyimino)-, methyl ester, (Z)- (9CI) Related Literature
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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